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Compound of Interest

Compound Name: Tris(trimethylsilyl) phosphite

Cat. No.: B155532 Get Quote

Technical Support Center: Tris(trimethylsilyl)
phosphite
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe and effective handling and storage of the moisture-sensitive reagent,

Tris(trimethylsilyl) phosphite.

Frequently Asked Questions (FAQs)
Q1: What is Tris(trimethylsilyl) phosphite and what are its primary applications?

A1: Tris(trimethylsilyl) phosphite (TMSP) is a versatile organophosphorus compound with

the chemical formula P(OSi(CH₃)₃)₃. It serves as a key reagent in various chemical

transformations, most notably in the Arbuzov reaction for the synthesis of bis(TMS)

phosphonates.[1] Its utility extends to being an important intermediate in the production of

pharmaceuticals, agrochemicals, and dyestuffs.[1] In recent years, it has also gained significant

attention as an electrolyte additive in lithium-ion batteries to enhance their performance and

stability.[2][3][4][5][6][7]

Q2: Why is Tris(trimethylsilyl) phosphite considered moisture-sensitive?

A2: Tris(trimethylsilyl) phosphite is highly susceptible to hydrolysis.[8] The silicon-oxygen

bonds are readily cleaved by water, leading to the decomposition of the compound. This

reaction is rapid and can affect the purity and reactivity of the reagent, potentially leading to the
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formation of byproducts that can interfere with desired chemical reactions.[9] Therefore, it is

crucial to handle and store it under strictly anhydrous (moisture-free) conditions.[10]

Q3: How should I properly store Tris(trimethylsilyl) phosphite?

A3: To ensure its stability, Tris(trimethylsilyl) phosphite should be stored in a tightly sealed

container in a cool, dry, and well-ventilated area.[9][10][11] The storage environment should be

under an inert atmosphere, such as nitrogen or argon, to prevent exposure to moisture and air.

It is advisable to store it away from incompatible materials like acids, alcohols, oxidizing agents,

and peroxides.[9]

Q4: What are the signs of decomposition of Tris(trimethylsilyl) phosphite?

A4: Decomposition of Tris(trimethylsilyl) phosphite due to moisture exposure can lead to the

formation of hexamethyldisiloxane and phosphorous acid. While visual inspection may not

always reveal decomposition, a change in the liquid's clarity or the presence of solid

precipitates could be an indicator. For a more definitive assessment, ³¹P NMR spectroscopy

can be employed. The pure compound has a characteristic chemical shift, and the appearance

of new signals would indicate the presence of degradation products.[12]

Q5: What personal protective equipment (PPE) should be worn when handling

Tris(trimethylsilyl) phosphite?

A5: When handling Tris(trimethylsilyl) phosphite, it is essential to wear appropriate personal

protective equipment. This includes safety glasses with side shields or chemical goggles,

chemical-resistant gloves (such as neoprene or nitrile rubber), and a lab coat or protective

clothing.[9][10] All handling should be done in a well-ventilated area, preferably within a fume

hood.[9]

Troubleshooting Guide
Problem 1: My reaction with Tris(trimethylsilyl) phosphite is not proceeding as expected or is

giving low yields.

Possible Cause: The Tris(trimethylsilyl) phosphite may have been compromised by

exposure to moisture or air, leading to its degradation.
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Troubleshooting Steps:

Verify Reagent Quality: If possible, check the purity of the Tris(trimethylsilyl) phosphite
using ³¹P NMR spectroscopy.

Use a Fresh Bottle: If decomposition is suspected, use a fresh, unopened bottle of the

reagent.

Ensure Anhydrous Conditions: Double-check that all solvents and other reagents are

strictly anhydrous and that the reaction is performed under a robust inert atmosphere.

Proper Handling Technique: Review your handling procedure to ensure that inert

atmosphere techniques (glovebox or Schlenk line) are being correctly implemented.

Problem 2: I observe unexpected side products in my reaction mixture.

Possible Cause: Decomposed Tris(trimethylsilyl) phosphite can introduce impurities into

the reaction. For instance, hydrolysis can lead to the formation of phosphorous acid, which

could participate in unwanted side reactions.

Troubleshooting Steps:

Characterize Byproducts: Attempt to identify the side products to understand the potential

decomposition pathway.

Purify the Reagent: If a fresh bottle is unavailable, consider distilling the

Tris(trimethylsilyl) phosphite under reduced pressure and inert atmosphere to purify it

before use.

Review Reaction Compatibility: Ensure that all components of your reaction mixture are

compatible with Tris(trimethylsilyl) phosphite and the reaction conditions.

Quantitative Data
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Property Value Reference

Molecular Formula C₉H₂₇O₃PSi₃ [8]

Molecular Weight 298.54 g/mol [1][8]

Appearance Clear, colorless liquid

Density 0.893 g/mL at 25 °C [8]

Boiling Point 78-81 °C at 8 mmHg [8]

Refractive Index (n²⁰/D) 1.409 [8]

Solubility Sparingly soluble in water [1][8]

Hydrolytic Sensitivity
Reacts rapidly with moisture,

water, and protic solvents
[8]

Storage Temperature
Room temperature, under inert

atmosphere

Experimental Protocols
Protocol 1: Transfer of Tris(trimethylsilyl) phosphite using a Syringe under Inert Atmosphere

This protocol describes the safe transfer of liquid Tris(trimethylsilyl) phosphite from a

Sure/Seal™ bottle to a reaction vessel using a syringe and needle on a Schlenk line.

Materials:

Schlenk line with a supply of dry, inert gas (nitrogen or argon)

Oven-dried glassware (reaction flask with a rubber septum)

Dry, clean syringe and a long needle

Bottle of Tris(trimethylsilyl) phosphite with a Sure/Seal™ septum cap

Procedure:
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Prepare Glassware: Ensure the reaction flask is thoroughly dried in an oven and cooled

under a stream of inert gas on the Schlenk line.

Inert Atmosphere: The reaction flask should be under a slight positive pressure of inert gas,

vented through an oil bubbler.

Prepare Syringe: Dry the syringe and needle in an oven and allow them to cool in a

desiccator. Purge the syringe with inert gas by drawing and expelling the gas from the

Schlenk line multiple times.

Pressurize Reagent Bottle: Puncture the septum of the Tris(trimethylsilyl) phosphite bottle

with a needle connected to the inert gas supply to introduce a slight positive pressure.

Withdraw Reagent: Insert the clean, dry needle of the purged syringe through the septum of

the reagent bottle. Submerge the tip of the needle into the liquid and slowly withdraw the

desired volume.

Remove Bubbles: Invert the syringe and carefully expel any gas bubbles.

Transfer to Reaction Flask: Puncture the septum of the reaction flask with the syringe needle

and slowly add the Tris(trimethylsilyl) phosphite to the reaction mixture.

Clean Up: Withdraw the needle and immediately rinse the syringe and needle with a suitable

dry, inert solvent.

Protocol 2: Setting up a Reaction using Tris(trimethylsilyl) phosphite in a Glovebox

This protocol outlines the procedure for accurately measuring and adding Tris(trimethylsilyl)
phosphite to a reaction within the controlled atmosphere of a glovebox.

Materials:

Glovebox with an inert atmosphere (<1 ppm O₂, <1 ppm H₂O)

Oven-dried glassware (reaction flask, stir bar)

Micropipette or syringe with compatible tips/needles
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Balance inside the glovebox

Bottle of Tris(trimethylsilyl) phosphite

Procedure:

Prepare Materials: Introduce all necessary dry glassware, stir bar, pipette/syringe, and the

sealed bottle of Tris(trimethylsilyl) phosphite into the glovebox antechamber. Cycle the

antechamber atmosphere multiple times before transferring the items into the main glovebox

chamber.

Set up Reaction Vessel: Place the reaction flask on the balance and tare it.

Measure Reagent: Carefully open the bottle of Tris(trimethylsilyl) phosphite. Using the

micropipette or syringe, withdraw the required amount of the liquid and add it directly to the

reaction flask on the balance to confirm the mass.

Seal and Proceed: Securely cap the reaction flask and the reagent bottle. The reaction can

now proceed within the glovebox, or the sealed flask can be carefully removed to a Schlenk

line if further manipulations are required.

Visualizations
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Start: Reaction Issue with
Tris(trimethylsilyl) phosphite

Was the reagent handled
under inert atmosphere?

How was the reagent stored?

Yes

Use a fresh, sealed bottle
of Tris(trimethylsilyl) phosphite.

No

Reagent may be decomposed.
Store under inert gas
in a cool, dry place.

Improperly

Storage is likely not the issue.

Properly

Problem Resolved

Review and improve
inert atmosphere technique

(glovebox/Schlenk line).

Are all solvents and
other reagents anhydrous?

Thoroughly dry all solvents
and reagents before use.

No

Consider checking reagent purity
with ³¹P NMR spectroscopy.

Yes

Click to download full resolution via product page

A troubleshooting workflow for experiments involving Tris(trimethylsilyl) phosphite.
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Reactants

Decomposition Products

Tris(trimethylsilyl) phosphite
P(OSi(CH₃)₃)₃

Bis(trimethylsilyl) phosphite
HP(O)(OSi(CH₃)₃)₂

+ H₂O

H₂O
(Moisture)

Trimethylsilanol
(CH₃)₃SiOH

Mono(trimethylsilyl) phosphite
H₂P(O)(OSi(CH₃)₃)

+ H₂O

Hexamethyldisiloxane
((CH₃)₃Si)₂O

2x  (self-condensation)

Phosphorous Acid
H₃PO₃

+ H₂O

Click to download full resolution via product page

The hydrolysis pathway of Tris(trimethylsilyl) phosphite upon exposure to moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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